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Compound of Interest

Compound Name: BSI-401

Cat. No.: B172850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BSI-401 is an orally active inhibitor of Poly (ADP-ribose) polymerase 1 (PARP-1), an enzyme

critically involved in DNA repair.[1] PARP-1 activation is a key cellular response to DNA

damage; it catalyzes the synthesis of poly(ADP-ribose) (PAR) chains on itself and other nuclear

proteins, which in turn recruits DNA repair machinery. Inhibition of PARP-1 has emerged as a

promising therapeutic strategy in oncology, particularly for cancers with deficiencies in other

DNA repair pathways, such as those with BRCA1 or BRCA2 mutations. BSI-401 has

demonstrated potent antitumor activity in preclinical studies, both as a monotherapy and in

combination with DNA-damaging agents like oxaliplatin in pancreatic cancer models.[1][2]

Accurate and consistent preparation of BSI-401 stock solutions is paramount for reliable and

reproducible in vitro experimental results.

This document provides detailed application notes and protocols for the preparation of BSI-401
stock solutions for use in cell culture experiments.

BSI-401: Key Properties and Data
A comprehensive understanding of the physicochemical properties of BSI-401 is essential for

its proper handling and use in a laboratory setting. The following table summarizes the

available quantitative data for BSI-401.
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Property Value Source

Target
Poly (ADP-ribose) polymerase

1 (PARP-1)
[1]

Development Status Preclinical BiPar Sciences, Inc.

Therapeutic Areas

Neoplasms, Digestive System

Disorders, Endocrinology and

Metabolic Disease

[3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Reported Stock Concentration 10 mM in 100% DMSO [2]

Typical Working

Concentrations

2.5 µM to 5 µM in pancreatic

cancer cell lines
[2]

Note on Molecular Weight: The exact molecular weight for BSI-401 is not publicly available in

the referenced literature. It is crucial to obtain the specific molecular weight from the supplier's

certificate of analysis for accurate preparation of stock solutions. For the purpose of the

following protocol, a placeholder value of XXX.XX g/mol will be used. Users must replace this

with the actual molecular weight.

Experimental Protocols
Materials

BSI-401 powder (source to be documented by the user)

Anhydrous/cell culture grade Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, filtered pipette tips

Calibrated analytical balance

Vortex mixer
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Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

Protocol for Preparing a 10 mM BSI-401 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BSI-401 in DMSO.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of BSI-401 can be calculated using the

following formula:

Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L) * 1000 mg/g

Example Calculation (using a placeholder molecular weight of XXX.XX g/mol for 1 mL of

stock solution):

Mass (mg) = 10 mmol/L * XXX.XX g/mol * 0.001 L * 1000 mg/g

Mass (mg) = 10 * XXX.XX * 0.001 * 1000

Mass (mg) = 10 * XXX.XX

2. Weighing the Compound:

Tare a sterile, conical-bottom polypropylene tube on a calibrated analytical balance.

Carefully weigh the calculated amount of BSI-401 powder directly into the tube. Record the

exact mass.

3. Dissolving the Compound:

Add the appropriate volume of anhydrous/cell culture grade DMSO to the tube containing the

BSI-401 powder.

For example, if you weighed out the mass calculated for 1 mL of a 10 mM solution, add 1 mL

of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles. Gentle warming in a 37°C water
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bath may aid in dissolution if necessary.

4. Aliquoting and Storage:

Once the BSI-401 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name (BSI-401), concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage. Refer to the supplier's datasheet

for specific storage recommendations.

Preparation of Working Solutions
For cell culture experiments, the 10 mM BSI-401 stock solution must be further diluted in cell

culture medium to the desired final concentration.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept to a minimum, typically not exceeding 0.1%, to avoid solvent-induced cytotoxicity.

1. Serial Dilution:

It is recommended to perform serial dilutions to achieve the final working concentration

accurately.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. This can be done in two steps:

Step 1 (Intermediate Dilution): Dilute the 10 mM stock 1:100 in cell culture medium to

obtain a 100 µM intermediate solution (e.g., add 1 µL of 10 mM stock to 99 µL of medium).

Step 2 (Final Dilution): Dilute the 100 µM intermediate solution 1:10 in cell culture medium

to obtain the final 10 µM working solution (e.g., add 10 µL of 100 µM solution to 90 µL of

medium).

2. Vehicle Control:
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It is crucial to include a vehicle control in all experiments. The vehicle control should contain

the same final concentration of DMSO as the BSI-401-treated samples.

Mandatory Visualizations
BSI-401 Stock Solution Preparation Workflow
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Caption: Workflow for preparing BSI-401 stock solution.
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Caption: BSI-401 inhibits PARP-1, disrupting DNA repair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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